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Compound of Interest

Compound Name:
N-(2-

Hydroxypropyl)ethylenediamine

Cat. No.: B089395 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of N-(2-Hydroxypropyl)ethylenediamine (CAS No. 123-84-2).

It is intended for researchers, scientists, and drug development professionals to ensure the

safe and compliant use of this chemical in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
N-(2-Hydroxypropyl)ethylenediamine is a chemical that requires careful handling due to its

potential hazards. It is classified as causing severe skin burns and eye damage.[1][2]

Adherence to proper PPE is mandatory to minimize exposure and ensure personal safety.
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Body Part PPE Specification Protection Against Standard

Hands

Chemical resistant

gloves (e.g., Nitrile or

Neoprene). Gloves

must be inspected

prior to use.

Direct skin contact

and absorption.
ASTM D6319

Eyes

Tightly fitting safety

goggles or chemical

splash goggles.

Splashes of the

chemical.

ANSI Z87.1 / EN 166

(EU)

Face

A face shield should

be worn in addition to

goggles when there is

a significant risk of

splashing.

Splashes to the entire

face.
ANSI Z87.1

Body

A laboratory coat, fully

buttoned with long

sleeves. Consider a

fire/flame resistant

and impervious coat.

Contamination of

personal clothing.
N/A

Respiratory

A NIOSH-approved

respirator with a

particulate filter (e.g.,

N95) may be required

if handling outside a

fume hood or if

dust/aerosols are

generated.

Inhalation of airborne

particles or mists.
NIOSH 42 CFR 84

Feet Closed-toe shoes.
Spills and falling

objects.
N/A
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A summary of the key physical and chemical properties of N-(2-
Hydroxypropyl)ethylenediamine is provided below for quick reference.

Property Value

CAS Number 123-84-2

Molecular Formula C5H14N2O

Boiling Point 112°C / 10mmHg[1]

Melting Point 282°C (dec.)[1]

Flash Point 217°C[1]

Signal Word Danger[1][2]

Operational Plan for Safe Handling
A systematic approach to handling N-(2-Hydroxypropyl)ethylenediamine is crucial for safety.

The following step-by-step procedure should be followed.

3.1. Preparation and Engineering Controls

Ventilation: Always handle N-(2-Hydroxypropyl)ethylenediamine in a well-ventilated area.

[1] A certified chemical fume hood is the preferred engineering control.

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in good working order.[3]

Review SDS: Before starting any work, thoroughly read and understand the Safety Data

Sheet (SDS) for N-(2-Hydroxypropyl)ethylenediamine.

3.2. Donning of Personal Protective Equipment (PPE)

Follow a standard procedure for putting on PPE to avoid contamination. This typically

involves hand hygiene, followed by donning the lab coat, respirator (if needed), eye and face

protection, and finally gloves.

3.3. Handling and Experimental Procedures
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Avoid Contact: Take all necessary precautions to avoid contact with skin and eyes.[1]

Prevent Aerosol Generation: Avoid the formation of dust and aerosols during handling.[1]

Transfer: When transferring the chemical, use appropriate tools and techniques to minimize

the risk of spills.

Heating: If heating is required, use appropriate equipment and monitor the process carefully.

3.4. Doffing of Personal Protective Equipment (PPE)

Remove PPE in a manner that prevents cross-contamination. The general sequence is to

remove gloves first, followed by the face shield or goggles, lab coat, and respirator (if worn).

Always wash hands thoroughly after removing PPE.

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.
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Exposure Type First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of water for at least 15 minutes.[1] Remove

contaminated clothing. Seek medical attention if

irritation occurs.[1]

Eye Contact

Immediately rinse with water for several

minutes.[1] Remove contact lenses if present

and easy to do. Continue rinsing. Seek

immediate medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Spill

Evacuate the area. For small spills, absorb with

an inert material (e.g., sand, vermiculite) and

place in a suitable container for disposal. For

large spills, contact your institution's

Environmental Health and Safety (EHS)

department.

Disposal Plan
Proper disposal of N-(2-Hydroxypropyl)ethylenediamine and any contaminated materials is

essential to prevent environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of N-(2-Hydroxypropyl)ethylenediamine by the regulations of

your institution and local authorities. It should be treated as hazardous waste and disposed

of at an approved waste disposal plant.[2]

Contaminated Materials: All materials that have come into contact with N-(2-
Hydroxypropyl)ethylenediamine, including gloves, absorbent pads, and empty containers,

should be collected in a sealed and clearly labeled hazardous waste container for disposal.
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Labeling: All waste containers must be clearly labeled with the full chemical name,

"Hazardous Waste," and any other information required by your institution.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of N-(2-
Hydroxypropyl)ethylenediamine.
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Caption: Workflow for the safe handling of N-(2-Hydroxypropyl)ethylenediamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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